Cas no 1307188-77-7 ((S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid)
(S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid
- Glycyl-t-Leucin
- SCHEMBL1769391
- (2S)-2-[(2-aminoacetyl)amino]-3,3-dimethylbutanoic acid
- AKOS010406982
- 1307188-77-7
- E82661
- BS-48597
- L-Valine, glycyl-3-methyl-
- (2S)-2-(2-AMINOACETAMIDO)-3,3-DIMETHYLBUTANOIC ACID
- CS-0311801
-
- Inchi: 1S/C8H16N2O3/c1-8(2,3)6(7(12)13)10-5(11)4-9/h6H,4,9H2,1-3H3,(H,10,11)(H,12,13)/t6-/m1/s1
- InChI Key: YUZFRZHDCMUDKG-ZCFIWIBFSA-N
- SMILES: OC([C@H](C(C)(C)C)NC(CN)=O)=O
Computed Properties
- Exact Mass: 188.11609238g/mol
- Monoisotopic Mass: 188.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 92.4
(S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1229567-1g |
(S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid |
1307188-77-7 | 95% | 1g |
$500 | 2024-06-03 | |
| Aaron | AR01XDC3-100mg |
(S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid |
1307188-77-7 | 97% | 100mg |
$16.00 | 2025-02-12 | |
| Aaron | AR01XDC3-250mg |
(S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid |
1307188-77-7 | 97% | 250mg |
$39.00 | 2025-02-12 | |
| Aaron | AR01XDC3-1g |
(S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid |
1307188-77-7 | 97% | 1g |
$153.00 | 2025-02-12 | |
| 1PlusChem | 1P01XD3R-100mg |
(S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid |
1307188-77-7 | ≥97.0% | 100mg |
$74.00 | 2023-12-22 | |
| 1PlusChem | 1P01XD3R-250mg |
(S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid |
1307188-77-7 | ≥97.0% | 250mg |
$123.00 | 2023-12-22 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1382471-100mg |
(S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid |
1307188-77-7 | 97% | 100mg |
¥149.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1382471-250mg |
(S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid |
1307188-77-7 | 97% | 250mg |
¥342.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1382471-1g |
(S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid |
1307188-77-7 | 97% | 1g |
¥1362.00 | 2024-08-09 |
(S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on (S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid
Introduction to (S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic Acid (CAS No. 1307188-77-7)
The compound (S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid, identified by its CAS number 1307188-77-7, is a chiral amino acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to the class of β-amino acids, which are widely recognized for their diverse biological activities and potential applications in drug development. The specific stereochemistry of this compound, denoted by the (S) configuration, plays a crucial role in its interactions with biological targets, making it a subject of intense research interest.
In recent years, there has been a growing emphasis on the development of enantiopure compounds in the pharmaceutical industry due to their improved efficacy and reduced side effects compared to racemic mixtures. The stereochemical purity of (S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid makes it an attractive candidate for further investigation as a building block in the synthesis of chiral drugs. Its structural features, including the presence of both an amino group and a carboxylic acid group, allow for versatile chemical modifications, enabling the design of novel therapeutic agents.
The synthesis of this compound involves sophisticated organic transformations that require precise control over reaction conditions to achieve high enantiomeric excess. Advanced techniques such as asymmetric catalysis and chiral resolution methods have been employed to isolate the desired (S)-enantiomer. These synthetic strategies not only highlight the challenges in producing enantiopure compounds but also underscore the advancements in synthetic methodologies that are essential for modern drug discovery.
One of the most compelling aspects of (S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid is its potential application in the development of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, and their dysregulation is associated with numerous diseases, including cancer and infectious disorders. By designing molecules that specifically target these enzymes, researchers aim to develop treatments that can modulate their activity effectively. The unique structural motif of this compound makes it a promising candidate for inhibiting certain proteases by mimicking natural substrates or interfering with their catalytic activity.
Recent studies have demonstrated the efficacy of β-amino acid derivatives as protease inhibitors. For instance, modifications to the side chain of (S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid have led to the discovery of novel inhibitors with enhanced potency and selectivity. These findings are particularly relevant in the context of antiviral therapy, where proteases are integral to viral replication cycles. By targeting these enzymes with highly specific inhibitors, it may be possible to develop antiviral drugs that are more effective and have fewer off-target effects.
Another area where this compound shows promise is in immunomodulatory applications. The immune system relies on a complex network of signaling pathways and molecular interactions to mount effective responses against pathogens. β-amino acids have been shown to influence immune cell function by modulating receptor activity and intracellular signaling cascades. The structural features of (S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid, particularly its ability to interact with biological targets through both hydrogen bonding and hydrophobic interactions, make it a versatile tool for designing immunomodulatory agents.
In addition to its therapeutic potential, this compound has also been explored in materials science applications. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These complexes can exhibit unique properties that make them useful in industrial processes or as components in advanced materials. The versatility of (S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid underscores its importance not only as a pharmaceutical intermediate but also as a functional material.
The growing body of research on β-amino acids has also highlighted their role in enzyme engineering and protein design. By incorporating these building blocks into engineered proteins, researchers can create novel enzymes with tailored functionalities. This approach has significant implications for biotechnology and industrial applications, where custom enzymes are needed for specific tasks such as bioremediation or biofuel production. The structural adaptability of compounds like (S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid makes them valuable tools in this field.
Future directions in the study of this compound may involve exploring its role in disease models and conducting preclinical studies to evaluate its safety and efficacy. Advances in computational chemistry and molecular modeling will likely play a key role in predicting how this compound interacts with biological systems, thereby accelerating the drug discovery process. Additionally, innovations in synthetic chemistry may enable more efficient production methods for enantiopure β-amino acids like (S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid, reducing costs and improving accessibility for research applications.
1307188-77-7 ((S)-2-(2-Aminoacetamido)-3,3-dimethylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)